N-(3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl)-4-(thiophen-3-yl)benzamide

• IUPAC Name: 4-thiophen-3-yl-N-[3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl]benzamide
• InChI: InChI=1S/C19H17N5OS/c25-18(16-5-3-15(4-6-16)17-7-9-26-12-17)20-8-1-2-14-10-21-19-22-13-23-24(19)11-14/h3-7,9-13H,1-2,8H2,(H,20,25)
• InChI Key: JIEDMYKHPZEFJW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CSC=C2)C(=O)NCCCC3=CN4C(=NC=N4)N=C3
• Molecular Formula: C19H17N5OS
• Molecular Weight: 363.4 g/mol
• CAS No.: 2034324-98-4

Description

N-(3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl)-4-(thiophen-3-yl)benzamide is a useful research compound. Its molecular formula is C19H17N5OS and its molecular weight is 363.44. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

Research has explored the synthesis of novel heterocyclic compounds that include structures related to the given chemical. For instance, Hassneen and Abdallah (2003) developed new routes to pyridino[2,3-d]pyrimidin-4-one and pyridino-[2,3-d]triazolino[4,5-a]pyrimidin-5-one derivatives, demonstrating the versatility of pyrimidine derivatives in synthetic chemistry (Hamdi M. Hassneen & Tayseer A. Abdallah, 2003). Similarly, Gomha et al. (2018) investigated the structural elucidation and antimicrobial evaluation of novel [1,2,4]Triazolo[4,3-a]pyrimidines and Pyrido[2,3-d][1,2,4]triazolo[4,3-a]pyrimidinones, expanding the potential applications of pyrimidine derivatives in the development of antimicrobial agents (S. M. Gomha, A. M. Mohamed, Yasser H. Zaki, Yasser H. Zaki, M. Ewies, Shaaban A. Elroby, & Shaaban A. Elroby, 2018).

Biological Activity

Research into the biological activities of similar compounds has shown promising results. Fares et al. (2014) synthesized a new series of pyrido[2,3-d]pyrimidine and pyrido[2,3-d][1,2,4]triazolo[4,3-a]pyrimidine derivatives, evaluating their cytotoxic activity against cancer cell lines. Some compounds demonstrated significant antitumor activity, highlighting the potential of pyrimidine derivatives in cancer treatment (Mohamed Fares, S. M. Abou-Seri, H. Abdel‐Aziz, S. Abbas, Mohieldin M. M. Youssef, & Radwa A. Eladwy, 2014).

Antimicrobial Evaluation

The antimicrobial properties of compounds related to N-(3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl)-4-(thiophen-3-yl)benzamide have been extensively studied. For example, Bhuiyan et al. (2006) examined the antimicrobial activity of new thienopyrimidine derivatives, revealing that some of these compounds possess pronounced antimicrobial effects (M. Bhuiyan, K. Rahman, M. Hossain, A. Rahim, M. I. Hossain, & M. Abu Naser, 2006).